Cas no 1804413-85-1 (Methyl 2,4-diiodo-3-methoxybenzoate)

• Product Name: Methyl 2,4-diiodo-3-methoxybenzoate
• CAS No: 1804413-85-1
• MF: C₉H₈I₂O₃
• MW: 417.966967582703
• CID: 4951181
• Update Time: 2025-05-20

Methyl 2,4-diiodo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-diiodo-3-methoxybenzoate

• Inchi： 1S/C9H8I2O3/c1-13-8-6(10)4-3-5(7(8)11)9(12)14-2/h3-4H,1-2H3
• InChI Key： LOGKSPHTYUVEHW-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1C(=O)OC)I)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,4-diiodo-3-methoxybenzoate

Methyl 2,4-Diiodo-3-Methoxybenzoate: A Comprehensive Overview

Methyl 2,4-diiodo-3-methoxybenzoate (CAS No. 1804413-85-1) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with iodine atoms at the 2 and 4 positions, as well as a methoxy group at the 3 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in numerous chemical reactions and industrial processes.

The synthesis of methyl 2,4-diiodo-3-methoxybenzoate involves a series of carefully controlled reactions. Typically, the starting material is methyl benzoate, which undergoes iodination at specific positions to introduce the iodine atoms. The methoxy group is introduced through a nucleophilic substitution reaction, ensuring precise control over the substitution pattern. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates.

One of the most notable applications of methyl 2,4-diiodo-3-methoxybenzoate is in the field of organic electronics. The compound serves as a precursor for the synthesis of advanced materials such as conductive polymers and organic light-emitting diodes (OLEDs). Its high electron-withdrawing capability due to the iodine substituents enhances the electrical properties of these materials, making them suitable for use in high-performance electronic devices. Researchers have recently explored its potential in creating flexible electronics, which are increasingly demanded for wearable technology and foldable displays.

In addition to its role in electronics, methyl 2,4-diiodo-3-methoxybenzoate has found significant utility in medicinal chemistry. The compound is used as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. Recent research has focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

The chemical stability of methyl 2,4-diiodo-3-methoxybenzoate is another key attribute that makes it valuable in various industrial processes. Its resistance to thermal degradation under certain conditions allows it to be used in high-temperature applications without compromising its structural integrity. Furthermore, its solubility properties make it an ideal candidate for use in solvent-based reactions and formulations.

From an environmental perspective, methyl 2,4-diiodo-3-methoxybenzoate has been studied for its biodegradability and eco-friendly properties. Recent studies have demonstrated that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This has led to increased interest in using this compound in sustainable chemical processes.

In conclusion, methyl 2,4-diiodo-3-methoxybenzoate (CAS No. 1804413-85-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials and bioactive molecules while maintaining high stability and eco-friendly properties. As research continues to uncover new potential uses for this compound, its role in shaping future technological advancements is expected to grow significantly.